Cas no 2763976-51-6 (2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid)

• Product Name: 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid
• CAS No: 2763976-51-6
• MF: C₁₃H₁₂F₃N₃O₃
• MW: 315.247893333435
• CID: 6001159
• PubChem ID: 165985270
• Update Time: 2025-06-11

2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid
• 2763976-51-6
• EN300-37343480

• Inchi： 1S/C13H12F3N3O3/c14-13(15,16)12(22)17-6-5-10-18-8-3-1-2-4-9(8)19(10)7-11(20)21/h1-4H,5-7H2,(H,17,22)(H,20,21)
• InChI Key： YNXRPOAYSOVOLL-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1=NC2C=CC=CC=2N1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 315.08307574g/mol
• Monoisotopic Mass: 315.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid

Introduction to 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid (CAS No. 2763976-51-6)

2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid (CAS No. 2763976-51-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities and therapeutic applications. The unique structural features of this compound, particularly the presence of a trifluoroacetamido group and an acetic acid moiety, make it a promising candidate for various pharmacological studies.

The chemical structure of 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid is characterized by a benzodiazepine core with a substituted ethyl chain and a trifluoroacetamido group. This combination of functional groups imparts unique properties to the molecule, such as enhanced solubility and stability. The acetic acid moiety further contributes to its potential as a prodrug or as a compound with improved pharmacokinetic properties.

Recent studies have highlighted the potential of 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Benzodiazepines are known for their anxiolytic, sedative, and anticonvulsant properties, which are mediated through their interaction with GABA receptors. The presence of the trifluoroacetamido group in this compound may enhance its affinity for these receptors, potentially leading to more potent and selective effects.

In addition to its potential in neurology, 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid has shown promise in cancer research. Studies have demonstrated that certain benzodiazepine derivatives can exhibit antitumor activity by modulating cell cycle progression and inducing apoptosis. The specific structural features of this compound may contribute to its ability to target cancer cells more effectively while minimizing side effects on healthy tissues.

The pharmacokinetic properties of 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid have also been investigated. Preliminary data suggest that it has favorable absorption and distribution profiles, making it suitable for oral administration. The acetic acid moiety may play a crucial role in enhancing its bioavailability and metabolic stability. These properties are essential for developing effective drug formulations that can be used in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-{2-[2-(2,2,2-trifluoroacetamido)ethyl]-1H-1,3-benzodiazol-1-yl}acetic acid (CAS No. 2763976-51-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting area of study for researchers and clinicians alike. Further research is needed to fully understand its mechanisms of action and optimize its use in various medical conditions.